2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid, 95%

• IUPAC Name: 2-[4-(ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid
• InChI: InChI=1S/C17H16FNO3/c1-3-19-16(20)13-7-5-11(9-15(13)18)12-6-4-10(2)8-14(12)17(21)22/h4-9H,3H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: WTKQMCHTLQXRTN-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)C2=C(C=C(C=C2)C)C(=O)O)F
• Molecular Formula: C17H16FNO3
• DSSTOX Substance ID: DTXSID30691905
• Molecular Weight: 301.31 g/mol
• CAS RN: 1261899-04-0

Description

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid, or 2-FEMBA, is a chemical compound with a wide range of applications in scientific research. It is a white, crystalline solid that is soluble in organic solvents such as ethanol and is insoluble in water. It is an important intermediate in the synthesis of many organic compounds, and has also been used as a reagent in biochemical assays.

Scientific Research Applications

2-FEMBA has many applications in scientific research. It has been used as an intermediate in the synthesis of other organic compounds, as a reagent in biochemical assays, and as a ligand in coordination chemistry. It has also been used as a catalyst in organic reactions, and as a building block in the synthesis of polymers.

Mechanism of Action

2-FEMBA is an intermediate in the synthesis of other organic compounds, and its mechanism of action is the same as other organic compounds. It is an electrophilic species that can react with nucleophilic species such as amines, alcohols, and carboxylic acids to form new compounds.
Biochemical and Physiological Effects
2-FEMBA has been used as a reagent in biochemical assays, and its effects on biochemical and physiological processes have not been extensively studied. However, it has been reported to have a weak inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-FEMBA in laboratory experiments include its low cost, its easy availability, and its easy synthesis. Its low toxicity also makes it a safe reagent to use in laboratory experiments. However, its low solubility in water makes it difficult to use in aqueous solutions, and its low reactivity limits its use in certain reactions.

Future Directions

The potential future applications of 2-FEMBA in scientific research include its use as a catalyst in organic reactions, its use as a building block in the synthesis of polymers, and its use as a ligand in coordination chemistry. Additionally, further research into its effects on biochemical and physiological processes could lead to new applications in drug development. Finally, its potential use as a reagent in biochemical assays could lead to new insights into the mechanisms of action of certain enzymes and other proteins.

Synthesis Methods

2-FEMBA can be synthesized in three steps. First, 4-fluoro-3-methylbenzoic acid is reacted with ethyl chloroformate in the presence of a base such as sodium hydroxide to form the ethyl ester of 4-fluoro-3-methylbenzoic acid. The ester is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with ethyl amine to form 2-FEMBA.